Cas no 848595-74-4 ({[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 848595-74-4
• MF: C₁₉H₂₁Cl₂N₃O₅S
• MW: 474.35814166069
• CID: 6059731
• PubChem ID: 4802746
• Update Time: 2025-10-23

{[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• {[5-(diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate
• EN300-26611799
• AKOS033509593
• AB00737627-01
• 848595-74-4
• Z16551202
• {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C19H21Cl2N3O5S/c1-4-24(5-2)30(27,28)13-7-6-12(3)15(10-13)22-17(25)11-29-19(26)18-14(20)8-9-16(21)23-18/h6-10H,4-5,11H2,1-3H3,(H,22,25)
• InChI Key： YRMWVCYUHWBUDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC1=C(C)C=CC(=C1)S(N(CC)CC)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 473.0578973g/mol
• Monoisotopic Mass: 473.0578973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate

Professional Introduction to {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848595-74-4)

The compound {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate, identified by its CAS number 848595-74-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have opened new avenues for exploring its pharmacological effects, particularly in the context of developing novel therapeutic agents.

In recent years, the development of new chemical entities has been driven by the need for more effective and targeted treatments for various diseases. The structural framework of {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate incorporates several key functional groups that make it a promising candidate for further investigation. The presence of a diethylsulfamoyl moiety and a carbamoyl group at the 5-position of the phenyl ring, combined with a dichloropyridine core, suggests potential interactions with biological targets that could modulate cellular processes.

One of the most intriguing aspects of this compound is its potential role in inhibiting specific enzymes or receptors involved in disease pathways. For instance, the dichloropyridine moiety is known to exhibit properties that could make it effective against enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The diethylsulfamoyl group, on the other hand, has been shown to enhance binding affinity and selectivity in certain pharmacological contexts. These features collectively contribute to the compound's potential as a lead molecule for drug discovery.

Recent studies have begun to explore the pharmacokinetic properties of {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate. Initial computational studies suggest that this compound may exhibit favorable solubility and metabolic stability, which are critical factors for its bioavailability. Additionally, preliminary toxicity assays have shown promising results, indicating that the compound may have a relatively low toxicity profile. These findings are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in modern organic chemistry but also underscore the importance of innovation in developing new chemical entities.

In conclusion, {[5-(Diethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848595-74-4) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.